molecular formula C8H14N4 B13230401 2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine

2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine

Cat. No.: B13230401
M. Wt: 166.22 g/mol
InChI Key: VTLIHFQPIFBSAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine is a heterocyclic compound featuring a piperidine ring substituted at the 2-position with a methyl group bearing a 1,2,3-triazole moiety. The 1,2,3-triazole ring, a five-membered aromatic system with three nitrogen atoms, contributes to hydrogen bonding and dipole interactions, making this compound a candidate for pharmaceutical and materials science applications. Its structure allows for diverse functionalization, enabling modulation of solubility, stability, and biological activity.

Properties

Molecular Formula

C8H14N4

Molecular Weight

166.22 g/mol

IUPAC Name

2-(triazol-2-ylmethyl)piperidine

InChI

InChI=1S/C8H14N4/c1-2-4-9-8(3-1)7-12-10-5-6-11-12/h5-6,8-9H,1-4,7H2

InChI Key

VTLIHFQPIFBSAG-UHFFFAOYSA-N

Canonical SMILES

C1CCNC(C1)CN2N=CC=N2

Origin of Product

United States

Preparation Methods

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This method involves the reaction of an azide-functionalized precursor with an alkyne-functionalized piperidine derivative under copper(I) catalysis.

Typical Synthetic Route:

Step Reactant Description
1 Piperidine Alkylation with propargyl bromide to form 1-(prop-2-yn-1-yl)piperidine (alkyne precursor)
2 Organic azide (e.g., sodium azide or azidoacetic acid) Prepared or commercially available azide counterpart
3 Cu(I) catalyst (e.g., CuI, CuSO4 + sodium ascorbate) Catalyzes the cycloaddition to form the 1,4-disubstituted 1,2,3-triazole ring
4 Solvent Commonly DMF, acetone, or aqueous mixtures depending on conditions
5 Purification Extraction, crystallization, or chromatography

Example Synthesis:

  • Piperidine is treated with propargyl bromide in dry acetone to yield 1-(prop-2-yn-1-yl)piperidine with high yield (~98%).
  • This alkyne intermediate is reacted with an organic azide (e.g., 2-azidoacetic acid) in DMF in the presence of Cu(I) catalyst to afford the triazole product.
  • The reaction is typically carried out at room temperature or slightly elevated temperatures with stirring.
  • The crude product is isolated by precipitation or extraction, followed by recrystallization from solvents such as dichloromethane/methanol to improve purity.

Alternative Catalytic Systems and Conditions

  • Copper Oxide Nanoparticles: Mechanochemical synthesis under ball milling conditions has been reported, combining click chemistry with other reactions to form triazole hybrids, offering a greener and solvent-free alternative.
  • Copper(I) Triflate (CuOTf): Used in some protocols for enhanced regioselectivity and enantioselective synthesis of triazoles under mild conditions.
  • β-Cyclodextrin Supported Copper Catalysts: Water-soluble, reusable catalysts have been developed for aqueous medium synthesis with high yields and regioselectivity, facilitating greener chemistry approaches.

Reaction Conditions and Optimization

Parameter Typical Conditions Notes
Catalyst CuI, CuSO4/sodium ascorbate, CuOTf, or Cu nanoparticles CuI is most common; ligand-free or ligand-assisted systems
Solvent DMF, acetone, aqueous mixtures, or solvent-free (ball milling) DMF favored for solubility; ball milling for green chemistry
Temperature Room temperature to 60 °C Mild conditions preserve sensitive groups
Reaction Time 1 to 24 hours Depends on catalyst and method
Purification Extraction, crystallization, chromatography Crystallization preferred for large scale

Purification and Yield

  • Yields for the CuAAC synthesis of 2-[(2H-1,2,3-triazol-2-yl)methyl]piperidine and related derivatives typically range from 60% to 98%, depending on the exact substrates and conditions.
  • Purification is often achieved by crystallization from solvent mixtures or flash chromatography.
  • Avoidance of aqueous work-up is sometimes recommended to prevent hydrolysis or loss of hygroscopic products.

Summary Table of Key Synthetic Data

Aspect Details
Starting Material Piperidine, propargyl bromide, organic azide
Catalyst CuI, CuSO4 + sodium ascorbate, CuOTf, Cu nanoparticles
Solvent DMF, acetone, aqueous medium, solvent-free (ball milling)
Temperature RT to 60 °C
Reaction Time 1–24 hours
Yield Range 60%–98%
Purification Crystallization, chromatography
Advantages High regioselectivity, mild conditions, scalable
Limitations Sometimes requires careful purification to remove regioisomers or copper residues

Research and Industrial Perspectives

  • The CuAAC method for synthesizing 2-[(2H-1,2,3-triazol-2-yl)methyl]piperidine is well-established and amenable to scale-up, making it attractive for pharmaceutical intermediates and medicinal chemistry research.
  • Recent advances in catalyst design and mechanochemical methods offer greener, more sustainable routes with reduced solvent use and catalyst recycling.
  • Crystalline potassium salts of related triazole derivatives have been reported to facilitate easier isolation and purification, potentially applicable to this compound class.

Chemical Reactions Analysis

Types of Reactions

2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding N-oxides.

    Reduction: Reduction reactions can convert the triazole ring to other nitrogen-containing heterocycles.

    Substitution: The piperidine ring can undergo nucleophilic substitution reactions, introducing various functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

    Substitution: Nucleophiles such as amines, thiols, and alcohols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s versatility.

Scientific Research Applications

2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine has a wide range of applications in scientific research:

    Chemistry: Used as a building block in organic synthesis, particularly in the construction of complex heterocyclic compounds.

    Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties.

    Medicine: Explored as a potential therapeutic agent due to its ability to interact with various biological targets.

    Industry: Utilized in the development of new materials, including polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine involves its interaction with specific molecular targets. The triazole ring can engage in hydrogen bonding and π-stacking interactions, while the piperidine ring can interact with hydrophobic pockets in proteins. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of 2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine can be elucidated through comparison with analogous piperidine-triazole derivatives. Key factors include substituent position, triazole isomerism, and additional functional groups.

Substituent Position on Piperidine

  • 4-(2H-1,2,3-Triazol-2-yl)piperidine (CAS 765270-45-9): The triazole is attached at the 4-position of the piperidine.
  • 3-(1H-1,2,3-Triazol-5-yl)piperidine (CAS 791756-84-8) : The triazole is at the 3-position, and its tautomeric form (1H vs. 2H) could influence hydrogen-bonding capacity and solubility .

Triazole Isomerism

  • 2-[5-(Methoxymethyl)-1H-1,2,4-triazol-3-yl]piperidine hydrochloride (CAS 1803586-32-4): This compound features a 1,2,4-triazole isomer. The methoxymethyl group enhances hydrophilicity (MW: 232.71) .

Extended Substituents and Functional Groups

  • 4-((2H-1,2,3-Triazol-2-yl)methyl)piperidine hydrochloride (CAS 1824057-09-1) : A 4-substituted analog with a hydrochloride salt, likely improving aqueous solubility compared to the free base form .
  • 2-({1-[2-(2H-1,2,3-Triazol-2-yl)ethyl]piperidin-4-yl}methoxy)-6-(trifluoromethyl)pyridine (CAS 2198506-81-7) : Incorporates a trifluoromethylpyridine moiety, which increases lipophilicity and metabolic stability (MW: 355.36). The ethyl linker between piperidine and triazole adds conformational flexibility .

Heterocyclic Core Variations

  • 5-(2H-1,2,3-Triazol-2-yl)-2-pyridinemethanamine (CAS 2858732-24-6) : Replaces piperidine with pyridine, altering the basicity and electronic profile. The primary amine group may enhance interactions with acidic biological targets .

Comparative Data Table

Compound Name CAS Number Molecular Formula Substituent Position Triazole Type Molecular Weight Key Features
2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine N/A C₈H₁₄N₄ 2-position 1,2,3-triazole 166.23 Baseline structure
4-(2H-1,2,3-Triazol-2-yl)piperidine 765270-45-9 C₇H₁₂N₄ 4-position 1,2,3-triazole 152.20 Conformational isomer
2-[5-(Methoxymethyl)-1H-1,2,4-triazol-3-yl]piperidine HCl 1803586-32-4 C₉H₁₇ClN₄O 2-position 1,2,4-triazole 232.71 Enhanced hydrophilicity
4-((2H-1,2,3-Triazol-2-yl)methyl)piperidine HCl 1824057-09-1 C₈H₁₅ClN₄ 4-position 1,2,3-triazole 194.69 Improved solubility (HCl salt)
5-(2H-1,2,3-Triazol-2-yl)-2-pyridinemethanamine 2858732-24-6 C₈H₁₀N₅ Pyridine C5 1,2,3-triazole 176.20 Pyridine core, primary amine

Research Findings and Implications

  • Positional Effects : Substitution at the 2-position (target compound) vs. 4-position (CAS 765270-45-9) may influence binding to biological targets, as seen in orexin receptor antagonists where substituent positioning affects potency .
  • Functional Groups : The trifluoromethyl group in CAS 2198506-81-7 improves metabolic stability, a strategy applicable to the target compound for drug development .

Biological Activity

2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine is a heterocyclic compound that combines a piperidine ring with a 1,2,3-triazole moiety. This unique structure endows it with distinctive chemical and biological properties, making it a subject of interest in medicinal chemistry. The triazole ring is particularly noted for its stability and ability to form hydrogen bonds, which enhances its interactions with various biological targets.

The biological activity of 2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine is primarily due to its interaction with molecular targets such as enzymes and receptors. The triazole portion facilitates the formation of hydrogen bonds and π-π interactions within enzyme active sites or receptor binding sites, leading to modulation of protein activity. This interaction can result in therapeutic effects such as enzyme inhibition or receptor modulation.

Biological Activities

Research indicates that compounds containing the triazole moiety exhibit a wide range of biological activities:

  • Antimicrobial Activity : Triazoles are known for their antimicrobial properties, showing effectiveness against various bacterial strains.
  • Antifungal Activity : The compound has demonstrated antifungal effects, particularly in inhibiting fungal growth.
  • Anticancer Properties : Studies have shown that derivatives of triazoles can induce apoptosis in cancer cells and inhibit tumor growth .

Table 1: Summary of Biological Activities

Activity TypeDescriptionReference
AntimicrobialEffective against several bacterial strains
AntifungalInhibits growth of fungi
AnticancerInduces apoptosis in cancer cells

Synthesis and Structural Insights

The synthesis of 2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine typically involves the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of "click chemistry." This method is favored due to its efficiency and regioselectivity in forming 1,4-disubstituted triazoles. The general synthetic route includes:

  • Preparation of Azide and Alkyne : Reacting appropriate azides and alkynes under copper catalysis.
  • Formation of Triazole : The reaction yields the desired triazole-piperidine hybrid through cycloaddition.

This synthetic approach not only enhances yield but also allows for modifications that can tailor biological activity .

Case Studies

Several studies have explored the biological implications of 2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine:

  • Antimicrobial Efficacy : In one study, derivatives were tested against Staphylococcus aureus and Escherichia coli, showing significant inhibition zones compared to control groups .
  • Cytotoxicity Assays : Another investigation evaluated the cytotoxic effects on various cancer cell lines (e.g., PC3 and DU145). Results indicated a dose-dependent decrease in cell viability, suggesting potential as an anticancer agent .

Table 2: Case Study Results

Study FocusTarget Organism/Cell LineResult
Antimicrobial ActivityS. aureus, E. coliSignificant inhibition
CytotoxicityPC3 and DU145 cancer cellsDose-dependent viability decrease

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine, and how can reaction conditions be systematically optimized?

  • Methodological Answer : The synthesis typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole ring, followed by alkylation or substitution reactions to introduce the piperidine moiety. Optimization can leverage Design of Experiments (DoE) to vary parameters (e.g., temperature, catalyst loading, solvent polarity) and identify optimal conditions. Computational reaction path searches using quantum chemical calculations (e.g., DFT) can predict transition states and intermediates, reducing trial-and-error experimentation .
  • Example Table :

Parameter TestedRange InvestigatedOptimal Value Identified
Temperature50–120°C80°C
Catalyst Loading1–5 mol%3 mol%

Q. How is 2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine characterized using spectroscopic and chromatographic techniques?

  • Methodological Answer :

  • NMR : 1H^1H- and 13C^{13}C-NMR confirm regioselectivity of the triazole ring and piperidine substitution. For example, the triazolyl proton typically appears at δ 7.5–8.0 ppm, while piperidine methylene protons resonate at δ 2.5–3.5 ppm .
  • Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight (e.g., [M+H]+^+ at m/z 207.1352).
  • HPLC : Reverse-phase HPLC with UV detection (λ = 254 nm) assesses purity (>95%) using a C18 column and acetonitrile/water gradient .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data during structural elucidation?

  • Methodological Answer : Contradictions (e.g., unexpected 1H^1H-NMR splitting patterns) require cross-validation:

2D-NMR (e.g., COSY, HSQC) to confirm proton-proton correlations and carbon assignments.

Isotopic labeling (e.g., 15N^{15}N-triazole) to track nitrogen environments.

X-ray crystallography for unambiguous stereochemical determination.
Computational tools like ChemDraw Predict or ACD/Labs can simulate spectra for comparison with experimental data .

Q. What computational strategies are used to predict the reactivity of 2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine in novel reactions?

  • Methodological Answer :

  • Density Functional Theory (DFT) : Calculates Gibbs free energy profiles for proposed reaction pathways, identifying favored intermediates and transition states.
  • Molecular Dynamics (MD) : Simulates solvent effects and steric hindrance in piperidine-functionalized systems.
  • Machine Learning (ML) : Trains models on existing reaction databases to predict regioselectivity in triazole formation.
    These methods guide experimental design by prioritizing low-energy pathways and stable intermediates .

Q. How can reactor design principles improve scalability for 2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine synthesis?

  • Methodological Answer :

  • Continuous Flow Reactors : Enhance heat/mass transfer for exothermic CuAAC reactions, reducing side products.
  • Membrane Separation : Isolates intermediates via nanofiltration (e.g., 200–500 Da membranes) to improve yield.
  • Process Simulation : Aspen Plus or COMSOL models optimize residence time and mixing efficiency.
    These approaches align with CRDC subclass RDF2050112 (reaction fundamentals and reactor design) .

Data Analysis and Contradiction Management

Q. What statistical methods are employed to analyze contradictory yield data across multiple synthesis batches?

  • Methodological Answer :

  • Multivariate Analysis (MVA) : Principal Component Analysis (PCA) identifies outlier batches due to parameter deviations.
  • ANOVA : Tests significance of factors (e.g., catalyst type, solvent purity) on yield variability.
  • Bayesian Inference : Updates probability distributions for optimal conditions as new data is collected.
    Experimental replication under controlled conditions (e.g., inert atmosphere) minimizes variability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.